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Compound of Interest

Compound Name: Z-His-met-oh

Cat. No.: B1352442

Get Quote

Executive Summary: Immediate Action Protocol
Z-His-Met-OH (N-Carbobenzyloxy-L-histidyl-L-methionine) is a fluorogenic/chromogenic

peptide substrate primarily used in enzymatic assays (specifically for Cathepsin L and B).[1][2]

While not classified as acutely toxic (e.g., EPA P-list), its disposal requires strict adherence to

Organic Chemical Waste protocols due to its thioether moiety (Methionine) and aromatic

protecting group (Z-group).[1]

The Golden Rule: Never dispose of Z-His-Met-OH down the drain. Its potential to act as a

biological nutrient source or react with oxidizers in plumbing traps necessitates thermal

destruction (incineration) via a licensed hazardous waste contractor.

Chemical Intelligence & Hazard Profiling
To handle a chemical safely, you must understand its structural vulnerabilities. As scientists, we

do not just "bin" chemicals; we segregate them based on reactivity.
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Component Structural Feature
Disposal Risk / Reactivity
Insight

Z-Group Carbobenzyloxy (Aromatic)

Increases lipophilicity.[1][2] Do

not mix with strong acids (e.g.,

concentrated HCl), as this can

cleave the protecting group,

releasing Benzyl bromide

(lachrymator) or Benzyl alcohol

under specific conditions.[1]

Histidine Imidazole Ring

Acts as a weak base.[1][2] Can

form complexes with heavy

metals (Cu, Zn) in waste

streams. Segregate from

heavy metal waste to prevent

unintended

chelation/precipitation.

Methionine Thioether (-S-CH3)

CRITICAL: Susceptible to

oxidation.[1][2] Strictly

segregate from strong

oxidizers (Peroxides, Nitric

Acid, Permanganates).[1]

Contact leads to exothermic

formation of

sulfoxides/sulfones.

Pre-Disposal Assessment & Workflow[1][2]
Before disposal, you must categorize the physical state and biological status of the material.

Use the following decision logic to determine the correct waste stream.

Disposal Decision Tree
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Figure 1: Decision matrix for Z-His-Met-OH disposal based on physical state and biological contamination.
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Detailed Operational Protocols
Protocol A: Disposal of Solid Powder (Expired/Surplus)
Use this for: Expired lyophilized powder or spill cleanup residues.

PPE Requirement: Nitrile gloves, safety glasses, and lab coat. If handling >5g of fine powder,

use a particulate respirator (N95) to prevent sensitization.

Containment: Transfer the solid material into a wide-mouth high-density polyethylene

(HDPE) jar or double-bag it in thick polyethylene bags.

Labeling: Affix a hazardous waste tag.

Chemical Name: Z-His-Met-OH (Peptide Substrate).[1][2]

Hazard Checkbox: "Irritant" (if applicable on local tags) or "Non-RCRA Regulated Solid."

Segregation: Place in the Solid Organic Waste drum (often Yellow or Black bin depending on

facility).

Prohibition: Do not place in "Sharps" containers or "Biohazard" (Red) bags unless the

powder is explicitly contaminated with pathogens.

Protocol B: Disposal of Liquid Stock Solutions
(DMSO/Methanol)
Use this for: High concentration stock solutions typically dissolved in DMSO or Methanol.[1]

Solvent Identification: Confirm the carrier solvent. Z-His-Met-OH is often dissolved in DMSO.

[1][2]

Bulking: Pour into the Non-Halogenated Organic Solvent carboy (typically White or Blue).

Note: If the solution contains Methylene Chloride (DCM) or Chloroform, it MUST go into

the Halogenated waste stream (Red carboy).
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Rinsing: Triple rinse the empty vial with a small volume of ethanol/methanol and add the

rinsate to the same waste carboy.

Vial Disposal: Defaced, empty glass vials can be placed in the "Broken Glass/Sharps"

container.

Protocol C: Disposal of Assay Mixtures (Biological
Contamination)
Use this for: Post-experiment mixtures containing Cathepsin L/B, cell lysates, or buffers.[1]

Quenching: If the assay contains active proteases or biologicals, add 10% Sodium

Hypochlorite (Bleach) to the liquid waste to a final concentration of 1-2%. Let stand for 20

minutes.

Scientific Logic:[3][4][5] This denatures the enzymes and oxidizes the methionine thioether

to a sulfoxide, rendering the substrate non-reactive and biologically inert.

pH Check: Bleach is basic. Ensure the waste stream pH is compatible with your facility's

aqueous waste guidelines (usually pH 5-9). Neutralize with dilute HCl if necessary before

combining with other aqueous wastes.

Disposal: Pour into the Aqueous Chemical Waste container.

Warning: Do not autoclave chemical waste containing significant amounts of DMSO or Z-
His-Met-OH, as heating organic sulfur compounds can release noxious odors.[1][2]

Regulatory & Compliance Context (EPA/RCRA)
While Z-His-Met-OH is not a P-listed or U-listed acute toxin under 40 CFR 261.33, it falls under

the "Cradle-to-Grave" responsibility.[1][2]

Waste Code Assignment:

If pure: Non-Regulated Chemical Waste.

If in Methanol/Acetone: D001 (Ignitable).
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If in DMSO: Generally non-regulated, but treated as Organic Solvent Waste.

Satellite Accumulation: Store waste in a closed container at or near the point of generation.

Do not leave funnels in waste carboys (open container violation).

Emergency Spill Response
If Z-His-Met-OH powder is spilled:

Isolate: Mark the area.[6][7]

Dampen: Cover the powder with a paper towel dampened with water or ethanol to prevent

dust generation.

Sweep: Scoop up the damp material.

Clean: Wipe the surface with 10% bleach (to oxidize residual sulfur/odors) followed by water.

Dispose: Place all cleanup materials in the Solid Organic Waste bin.

References
National Institutes of Health (NIH). (2022). NIH Waste Disposal Guide. Division of

Environmental Protection. 1][2]

United States Environmental Protection Agency (EPA). (2025). Hazardous Waste Listings &

Codes (F, K, P, and U Lists). 1][2]

PubChem. (2023). L-Methionine Chemical Safety & Properties. National Library of Medicine.

1][2]

University of Pennsylvania. (2023).[6] Laboratory Chemical Waste Management Guidelines.

EHRS. 1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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